Cas no 955403-55-1 (3-[2-fluoro-3-(trifluoromethyl)phenyl]propanal)

• Product Name: 3-[2-fluoro-3-(trifluoromethyl)phenyl]propanal
• CAS No: 955403-55-1
• MF: C₁₀H₈F₄O
• MW: 220.163537025452
• MDL: MFCD09028584
• CID: 832798
• PubChem ID: 53434368
• Update Time: 2025-04-19

3-[2-fluoro-3-(trifluoromethyl)phenyl]propanal Chemical and Physical Properties

Names and Identifiers

• Benzenepropanal, 2-fluoro-3-(trifluoroMethyl)-
• 3-[2-Fluoro-3-(trifluoromethyl)phenyl]propanal
• SCHEMBL8226137
• 2-Fluoro-3-(trifluoromethyl)benzenepropanal
• starbld0041626
• 3-(2-fluoro-3-(trifluoromethyl)phenyl)propanal
• 955403-55-1
• Benzenepropanal,2-fluoro-3-(trifluoromethyl)-
• EN300-1931793
• KGYBRSYEFVWNEZ-UHFFFAOYSA-N
• DTXSID901261818
• 3-[2-fluoro-3-(trifluoromethyl)phenyl]propanal

• MDL： MFCD09028584
• Inchi： 1S/C10H8F4O/c11-9-7(4-2-6-15)3-1-5-8(9)10(12,13)14/h1,3,5-6H,2,4H2
• InChI Key： KGYBRSYEFVWNEZ-UHFFFAOYSA-N
• SMILES： FC1C(C(F)(F)F)=CC=CC=1CCC=O

Computed Properties

• Exact Mass: 220.051
• Monoisotopic Mass: 220.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.266
• Boiling Point: 213.7°C at 760 mmHg
• Flash Point: 80.1°C
• Refractive Index: 1.437